Cas no 2228791-61-3 (O-2-(2-methylphenyl)propylhydroxylamine)

• Product Name: O-2-(2-methylphenyl)propylhydroxylamine
• CAS No: 2228791-61-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6420085
• PubChem ID: 165617756
• Update Time: 2025-11-01

O-2-(2-methylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methylphenyl)propylhydroxylamine
• 2228791-61-3
• O-[2-(2-methylphenyl)propyl]hydroxylamine
• EN300-1832200

• Inchi： 1S/C10H15NO/c1-8-5-3-4-6-10(8)9(2)7-12-11/h3-6,9H,7,11H2,1-2H3
• InChI Key： ARNICHFBHAJSPL-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-methylphenyl)propylhydroxylamine

O-2-(2-Methylphenyl)Propylhydroxylamine: A Comprehensive Overview

O-2-(2-methylphenyl)propylhydroxylamine, with the CAS number 2228791-61-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as O-2-(2-methylphenyl)propylhydroxylamine, belongs to the class of hydroxylamines and exhibits unique chemical properties that make it a valuable tool in various research and industrial applications.

The structure of O-2-(2-methylphenyl)propylhydroxylamine consists of a hydroxylamine group (-NHOH) attached to a propyl chain, which is further connected to a 2-methylphenyl group. This arrangement imparts the compound with both hydrophilic and lipophilic characteristics, making it versatile for use in different chemical environments. The presence of the aromatic ring in the 2-methylphenyl group contributes to its stability and reactivity, while the hydroxylamine group enables participation in various nucleophilic and oxidative reactions.

Recent studies have highlighted the potential of O-2-(2-methylphenyl)propylhydroxylamine in drug discovery and development. Its ability to act as a reducing agent and its role in the synthesis of bioactive molecules have been extensively explored. For instance, researchers have utilized this compound in the preparation of heterocyclic compounds, which are crucial components in many pharmaceutical agents.

In addition to its role in organic synthesis, O-2-(2-methylphenyl)propylhydroxylamine has shown promise in catalytic processes. Its ability to stabilize transition metal catalysts has led to its application in asymmetric catalysis, where it facilitates the formation of enantioselective products. This property is particularly valuable in the synthesis of chiral drugs, where high enantiomeric excess is required.

The synthesis of O-2-(2-methylphenyl)propylhydroxylamine involves several steps, including the preparation of intermediates such as 2-methylphenol and subsequent alkylation or substitution reactions. Recent advancements in green chemistry have also led to more environmentally friendly methods for its production, reducing waste and improving efficiency.

From an analytical standpoint, the characterization of O-2-(m-methylpheny)propyldihydroxy amine has been enhanced by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into its molecular structure and functional groups, aiding in quality control and structural elucidation.

In terms of applications, O-N-[m-methylbenzene]propanaminol has found uses in polymer chemistry, where it serves as a building block for synthesizing advanced materials with tailored properties. Its role in cross-linking reactions and polymerization processes underscores its importance in material science.

The safety profile of O-N-[m-methylbenzene]propanaminol has also been a focus of recent research. Studies indicate that it exhibits low toxicity under normal handling conditions, making it suitable for use in industrial settings. However, proper handling procedures are recommended to ensure occupational safety.

In conclusion, O-N-[m-methylbenzene]propanaminol (CAS 228791-61-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application techniques, position it as a key player in modern chemical research and industry.